BE“GHE Foundational & Exploratory

Check Availability & Pricing

YS-49: A Comprehensive Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: YS-49

Cat. No.: B8022649

For Immediate Release

This technical whitepaper provides an in-depth overview of YS-49, a notable compound in
ongoing pharmacological research. Tailored for researchers, scientists, and professionals in
drug development, this document outlines the chemical properties, biological activities, and key
signaling pathways associated with YS-49.

Chemical Identification and Properties

YS-49 is a synthetic compound with significant biological activity. Its unique chemical structure
underpins its mechanism of action in various cellular models.

CAS Number: 132836-42-1[1][2]
Synonyms:

YS49

YS 49

1,2,3,4-Tetrahydro-1-(1-naphthalenylmethyl)-6,7-1soquinolinediol hydrobromide monohydrate

1-alpha-naphthylmethyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline

1-(naphthalen-1-ylmethyl)-1,2,3,4-tetrahydroisoquinoline-6,7-diol Hydrobromide
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e 6,7-isoquinolinediol, 1,2,3,4-tetrahydro-1-(1-naphthalenylmethyl)-, hydrobromide

Physicochemical Properties

A summary of the key physicochemical properties of YS-49 is presented in the table below for
easy reference.

Property Value Source
Molecular Formula C20H19NO2-HBr [1]
Molecular Weight 386.28 g/mol [1]
Appearance Solid [1]
Purity 298% (HPLC) [1]
. Soluble in water (>10 mg/mL)
Solubility [1]
and DMSO

Storage 2-8°C [1]

Biological Activity and Mechanism of Action

YS-49 is recognized primarily as a potent activator of the PI3K/Akt signaling pathway. This
activity is central to its observed effects on cellular processes such as proliferation, survival,
and differentiation. Furthermore, YS-49 has been shown to modulate the RhoA/PTEN signaling
cascade, positioning it as a compound of interest for investigating cellular signaling crosstalk.

PI3K/Akt Pathway Activation

YS-49 promotes the phosphorylation and subsequent activation of key proteins in the PI3SK/Akt
pathway. This signaling cascade is crucial for regulating cell growth, survival, and metabolism.
The activation of this pathway by YS-49 has been observed to enhance osteoblast
differentiation, suggesting its potential therapeutic application in bone regeneration.

Modulation of RhoA/PTEN Signaling

Research indicates that YS-49 can reduce the activation of RhoA and its downstream effector,
PTEN. The RhoA pathway is involved in regulating the cytoskeleton, cell migration, and
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proliferation. PTEN is a well-known tumor suppressor that antagonizes the PI3K/Akt pathway.
By modulating this axis, YS-49 can influence a range of cellular behaviors.

Effects on Angiotensin lI-Stimulated Pathways

YS-49 has been demonstrated to inhibit the proliferation of vascular smooth muscle cells
stimulated by angiotensin Il. This effect is mediated through the induction of heme oxygenase-1
(HO-1), which in turn suppresses the production of reactive oxygen species (ROS) and the
phosphorylation of JNK.

Inhibition of Inducible Nitric Oxide Synthase (INOS)

Studies have also revealed that YS-49 can prevent the expression of inducible nitric oxide
synthase (iNOS) in vascular smooth muscle cells and macrophages. Overproduction of nitric
oxide by iNOS is implicated in various inflammatory conditions.

Key Signaling Pathways

The following diagrams, generated using Graphviz, illustrate the primary signaling pathways
modulated by YS-49.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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